BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: BWX 46 (CAS Number
172997-92-1)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BWX 46
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For Researchers, Scientists, and Drug Development Professionals

Introduction

BWX 46, with the CAS number 172997-92-1, is a potent and highly selective synthetic peptide
agonist for the Neuropeptide Y (NPY) Y5 receptor subtype.[1][2][3] As a selective agonist, BWX
46 serves as a critical tool for investigating the physiological and pathological roles of the NPY
Y5 receptor, particularly in the regulation of food intake and energy homeostasis. This
document provides a comprehensive technical overview of BWX 46, including its biochemical
properties, mechanism of action, and detailed experimental protocols for its characterization.

Physicochemical and Biochemical Properties

BWX 46 is a dimeric peptide with the alternative chemical name Bis(31/31")
{Cys31,Nva34]NPY(27-36)-NH2}.[1][3] Its structure is derived from the C-terminal fragment of
Neuropeptide Y.
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Property Value Reference
CAS Number 172997-92-1 [1][21[3]
Molecular Weight 2597.09 g/mol [3]
Molecular Formula C116H186N36028S2 [3]

YINLCTRXRY YINLCTRXRY*

(Modifications: X = Nva, Tyr-10

= C-terminal amide, X* = Nva,
Sequence ) ] [3]

Tyr-10* = C-terminal amide,

Disulfide bridge between 5 -

5%)
Solubility Soluble to 10 mg/ml in water [3]
Storage Desiccate at -20°C [3]

Mechanism of Action and Signaling Pathway

BWX 46 exerts its biological effects through the selective activation of the NPY Y5 receptor, a
G-protein coupled receptor (GPCR). The Y5 receptor is primarily coupled to the inhibitory G-
protein, Gai. Upon agonist binding, the Gai subunit dissociates and inhibits the activity of
adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (CAMP) levels.[1] This
inhibition of the cAMP signaling cascade is a key mechanism underlying the effects of Y5
receptor activation.

Furthermore, NPY receptors, including the Y5 subtype, have been shown to activate other
signaling pathways, such as the phospholipase C (PLC) pathway, which leads to the
generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), and subsequent
mobilization of intracellular calcium and activation of protein kinase C (PKC). Activation of the
mitogen-activated protein kinase (MAPK) cascade, specifically the extracellular signal-
regulated kinase (ERK1/2) pathway, has also been reported downstream of NPY receptor
activation.

Below is a diagram illustrating the primary signaling pathway of the NPY Y5 receptor activated
by BWX 46.
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Quantitative Biological Data

BWX 46 exhibits high affinity and selectivity for the NPY Y5 receptor over other NPY receptor
subtypes.

Table 1: Receptor Binding Affinity of BWX 46
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Receptor Subtype Ki (nM)
Y5 0.85

Y1 42

Y2 3015
Y4 245

Data from Tocris Bioscience.[2]

Table 2: Functional Activity of BWX 46

Assay Parameter Value (nM)
Y5 Receptor Activation IC50 0.85
Data from

MedchemExpress.com.[1]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the activity
of BWX 46.

5.1. Radioligand Receptor Binding Assay

This protocol describes a competitive binding assay to determine the affinity (Ki) of BWX 46 for
NPY receptors.

Experimental Workflow:
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Prepare cell membranes Prepare radioligand Prepare serial dilutions
expressing NPY receptors (e.g., *#I-PYY) of BWX 46

Incubate membranes, radioligand)

and BWX 46

'

(Separate bound from free radioligana

via vacuum filtration

'

Quantify bound radioactivity
using a gamma counter

'

Analyze data to determine
ICso and calculate Ki
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Seed cells expressing NPY Y5 receptor Acclimatize rats to individual housing
in a 96-well plate and the experimental conditions

Pre-incubate cells with a Surgically implant an intracerebroventricular
phosphodiesterase inhibitor (e.g., IBMX) (ICV) cannula

'

(Add forskolin (to stimulate cAMP productionD G"OW for post-operative recovera

and varying concentrations of BWX 46

Gncubate for a defined perioa (Measure baseline food intake)

Lyse the cells

Administer BWX 46 or vehicle
via the ICV cannula

'

Measure cAMP levels using a Monitor and measure cumulative
competitive immunoassay (e.g., HTRF, ELISA) food intake at specific time points
Analyze data to determine Analyze the effect of BWX 46
the ICso value on food intake compared to vehicle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: BWX 46 (CAS Number
172997-92-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12815159#bwx-46-cas-number-172997-92-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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